Ethyl 3-(5-cyclopropyl-4-phenyl-4H-1,2,4-triazol-3-yl)propanoate

• IUPAC Name: ethyl 3-(5-cyclopropyl-4-phenyl-1,2,4-triazol-3-yl)propanoate
• InChI: InChI=1S/C16H19N3O2/c1-2-21-15(20)11-10-14-17-18-16(12-8-9-12)19(14)13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3
• InChI Key: DCTPDNPFXBDOPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=NN=C(N1C2=CC=CC=C2)C3CC3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

The compound you mentioned is a derivative of 1,2,4-triazole, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. The 1,2,4-triazole ring is a five-membered ring consisting of two carbon atoms and three nitrogen atoms.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is characterized by the presence of a five-membered ring containing three nitrogen atoms and two carbon atoms. The presence of nitrogen in the ring allows these compounds to act as hydrogen bond donors and acceptors, which can influence their chemical behavior.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For 1,2,4-triazole derivatives, properties such as solubility, melting point, and reactivity can vary widely.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some 1,2,4-triazole derivatives are used as antifungal agents, where they inhibit the enzyme lanosterol 14α-demethylase, disrupting the synthesis of ergosterol, a key component of fungal cell membranes.

Safety and Hazards

The safety and hazards associated with a compound also depend on its specific structure. Some 1,2,4-triazole derivatives may be irritants or harmful if swallowed. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for research into 1,2,4-triazole derivatives are vast, given their wide range of potential applications. These compounds have been studied for their potential use in medicine, agriculture, and materials science.